Cas no 2138156-03-1 (4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one)

4-{4-[(3-Hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one is a synthetic organic compound featuring a 1,2,3-triazole core functionalized with a 3-hydroxypropoxymethyl group and a butan-2-one moiety. This structure imparts versatility in applications such as pharmaceutical intermediates, click chemistry, and material science. The presence of the triazole ring enhances stability and facilitates further derivatization, while the hydroxypropoxy group improves solubility in polar solvents. The ketone functionality offers reactivity for condensation or reduction reactions. Its balanced hydrophilicity and structural rigidity make it suitable for designing bioactive molecules or polymer precursors. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one structure
2138156-03-1 structure
Product Name:4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one
CAS No:2138156-03-1
MF:C10H17N3O3
MW:227.260282278061
CID:6350445
PubChem ID:165456692
Update Time:2025-05-24

4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-713898
    • 2138156-03-1
    • 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one
    • Inchi: 1S/C10H17N3O3/c1-9(15)3-4-13-7-10(11-12-13)8-16-6-2-5-14/h7,14H,2-6,8H2,1H3
    • InChI Key: FAWSTUQVVOLJBP-UHFFFAOYSA-N
    • SMILES: O(CCCO)CC1=CN(CCC(C)=O)N=N1

Computed Properties

  • Exact Mass: 227.12699141g/mol
  • Monoisotopic Mass: 227.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 77.2Ų

4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-713898-1.0g
4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one
2138156-03-1
1g
$0.0 2023-06-06

Additional information on 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one

Recent Advances in the Study of 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one (CAS: 2138156-03-1)

The compound 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one (CAS: 2138156-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and hydroxypropoxy functional groups, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one. Researchers have developed novel synthetic routes to improve yield and purity, leveraging click chemistry techniques for the efficient formation of the triazole ring. These advancements have facilitated the production of sufficient quantities for further biological testing, enabling a deeper understanding of its pharmacological properties.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable anti-inflammatory and antimicrobial effects. In vitro assays have shown that it can inhibit the growth of several pathogenic bacteria and fungi, suggesting its potential as a broad-spectrum antimicrobial agent. Additionally, its anti-inflammatory properties have been linked to the modulation of key signaling pathways, such as the NF-κB pathway, which plays a critical role in immune responses and inflammation.

Further research has explored the molecular mechanisms underlying the compound's biological effects. Structural-activity relationship (SAR) studies have identified the hydroxypropoxy and triazole moieties as critical for its activity, with modifications to these groups significantly altering its efficacy. Computational modeling and docking studies have also provided insights into its potential binding interactions with target proteins, offering a foundation for the design of more potent derivatives.

The therapeutic potential of 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one extends beyond its antimicrobial and anti-inflammatory properties. Recent findings suggest that it may also have applications in cancer therapy, with studies indicating its ability to induce apoptosis in certain cancer cell lines. These findings highlight the versatility of this compound and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the progress made thus far underscores the importance of continued research into 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one and its derivatives.

In conclusion, the recent advancements in the study of 4-{4-[(3-hydroxypropoxy)methyl]-1H-1,2,3-triazol-1-yl}butan-2-one (CAS: 2138156-03-1) highlight its significant potential in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing synthetic and mechanistic studies, position it as a promising candidate for future drug development. Continued exploration of its properties and applications will be essential to fully realize its therapeutic potential.

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